Cas no 2649083-64-5 (1-bromo-3-(isocyanatomethyl)-5-nitrobenzene)

• Product Name: 1-bromo-3-(isocyanatomethyl)-5-nitrobenzene
• CAS No: 2649083-64-5
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• CID: 6153444
• PubChem ID: 165661834
• Update Time: 2025-06-27

1-bromo-3-(isocyanatomethyl)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(isocyanatomethyl)-5-nitrobenzene
• 2649083-64-5
• EN300-1913730

• Inchi： 1S/C8H5BrN2O3/c9-7-1-6(4-10-5-12)2-8(3-7)11(13)14/h1-3H,4H2
• InChI Key： OVYDKGGXPVGIBY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CN=C=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.94835g/mol
• Monoisotopic Mass: 255.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-bromo-3-(isocyanatomethyl)-5-nitrobenzene

1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene: A Comprehensive Overview

1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene, also known by its CAS number 2649083-64-5, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, an isocyanatomethyl group, and a nitro group attached to a benzene ring. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.

The synthesis of 1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the nitro group is usually achieved through nitration using mixed acids, while the bromination can be performed via electrophilic substitution. The isocyanatomethyl group is introduced through nucleophilic substitution or coupling reactions, depending on the specific conditions and intermediates used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing side reactions and improving overall yields.

1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene has garnered significant attention in the field of medicinal chemistry due to its potential as a precursor for bioactive compounds. Researchers have explored its use in the development of anti-cancer agents, where the nitro group plays a crucial role in modulating the compound's redox properties. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In addition to its medicinal applications, 1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene has found utility in materials science. The bromine atom and nitro group provide opportunities for cross-coupling reactions, enabling the construction of advanced materials with tailored electronic properties. For instance, recent research has focused on using this compound as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials hold potential applications in energy storage, sensing technologies, and catalysis.

The environmental impact of 1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene has also been a topic of interest. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, with microbial activity playing a key role in its transformation. However, further research is needed to fully understand its persistence and toxicity in different ecosystems.

In conclusion, 1-Bromo-3-(Isocyanatomethyl)-5-Nitrobenzene, CAS No 2649083-64-5, stands as a pivotal molecule in modern organic chemistry. Its unique structure and functional groups make it an invaluable tool for synthesizing bioactive compounds and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.